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For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Bromo-1-naphthoic acid, identified by the CAS number 1729-99-3, is a halogenated

aromatic carboxylic acid.[1][2] Its structure, featuring a naphthalene core with a bromine atom

at the 8-position and a carboxylic acid group at the 1-position, makes it a valuable intermediate

in organic synthesis. This guide provides a comprehensive overview of its chemical and

physical properties, safety information, and its application in the synthesis of other complex

molecules. While direct biological activity and involvement in specific signaling pathways are

not extensively documented in current literature, its role as a precursor for compounds with

potential pharmacological relevance highlights its importance in medicinal chemistry and drug

discovery. Naphthoic acid derivatives, in general, have garnered interest for their potential as

anticancer, antimicrobial, and anti-inflammatory agents.[3]

Chemical and Physical Properties
8-Bromo-1-naphthoic acid is typically a white to off-white or cream-colored crystalline powder.

[1][4] It is characterized as being sparingly soluble in water.[1] While specific quantitative

solubility data in various organic solvents is not readily available in the literature, its carboxylic

acid functionality suggests potential solubility in polar organic solvents.

Table 1: Physicochemical Properties of 8-Bromo-1-naphthoic acid
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Property Value Source(s)

CAS Number 1729-99-3 [1][2]

Molecular Formula C₁₁H₇BrO₂ [1][2]

Molecular Weight 251.08 g/mol [2]

Appearance
White to off-white/cream-

colored crystalline powder
[1][4]

Melting Point 173-175 °C [4]

Boiling Point (Predicted) 421.2 ± 18.0 °C

pKa (Predicted) 2.02 ± 0.10 [1]

Safety and Hazard Information
8-Bromo-1-naphthoic acid is classified as harmful if swallowed and causes serious eye

irritation.[5] Appropriate personal protective equipment, including gloves, safety glasses, and a

lab coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated area.

Table 2: GHS Hazard Information for 8-Bromo-1-naphthoic acid

Hazard Class Hazard Statement Signal Word Pictogram

Acute toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning GHS07

Serious eye irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning GHS07

Experimental Protocols
8-Bromo-1-naphthoic acid serves as a key starting material for the synthesis of various

substituted naphthalenes. Below are detailed experimental protocols for its synthesis and its

use in the preparation of other important chemical intermediates.
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Synthesis of 8-Bromo-1-naphthoic acid
A common method for the synthesis of 8-Bromo-1-naphthoic acid involves the bromination of

anhydro-8-hydroxymercuri-1-naphthoic acid.[6]

Materials:

Anhydro-8-hydroxymercuri-1-naphthoic acid

Acetic acid

Water

Sodium bromide (NaBr)

Bromine (Br₂)

Ice

Procedure:

A suspension of 1.0 g (2.70 mmol) of anhydro-8-hydroxymercuri-1-naphthoic acid in a

mixture of 3.9 mL of acetic acid and 0.40 mL of water is stirred at 0 °C for 10 minutes.[6]

A solution of 0.89 g (8.66 mmol) of sodium bromide in 3.2 mL of water is added, followed by

the sequential addition of 0.43 g (2.70 mmol) of bromine.[6]

The reaction mixture is then slowly heated to 100 °C.[6]

After the reaction is complete, the mixture is cooled to room temperature and poured into ice.

[4][6]

The resulting precipitate is filtered to yield 8-bromo-1-naphthoic acid as a cream-colored

solid.[4][6] The reported yield is approximately 84%.[4][6]
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Workflow for the Synthesis of 8-Bromo-1-naphthoic acid
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Caption: Workflow for the Synthesis of 8-Bromo-1-naphthoic acid.
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Application in Synthesis: Preparation of 1-Bromo-8-
iodonaphthalene and 1,8-Dibromonaphthalene
8-Bromo-1-naphthoic acid can be used as a precursor for the synthesis of 1-bromo-8-

iodonaphthalene and 1,8-dibromonaphthalene via a lead tetraacetate (LTA) induced

halodecarboxylation.[7]

Materials:

8-Bromo-1-naphthoic acid

Lead tetraacetate (LTA)

Iodine (for 1-bromo-8-iodonaphthalene) or Bromine (for 1,8-dibromonaphthalene)

Solvent (e.g., benzene)

275-W sunlamp

Procedure for 1-Bromo-8-iodonaphthalene:

A mixture of 8-bromo-1-naphthoic acid and iodine is treated with lead tetraacetate in a

suitable solvent.[7]

The reaction mixture is irradiated with a 275-W sunlamp, which should cause the solution to

turn yellow after approximately 5 minutes.[7]

The reaction proceeds to give 1-bromo-8-iodonaphthalene with a reported yield of around

76%.[7]

Procedure for 1,8-Dibromonaphthalene:

A similar procedure is followed, substituting iodine with bromine.

The yield for this reaction is reported to be around 50%.[7]
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Synthesis of Dihalonaphthalenes from 8-Bromo-1-naphthoic acid
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Caption: Synthesis of Dihalonaphthalenes from 8-Bromo-1-naphthoic acid.

Applications in Drug Development and Research
While specific biological activities of 8-bromo-1-naphthoic acid are not extensively reported,

the broader class of naphthoic acid derivatives has shown potential in several therapeutic

areas. For instance, certain naphthoquinone derivatives have been investigated for their

anticancer properties, which are thought to arise from mechanisms such as the induction of

apoptosis and the inhibition of key signaling pathways like the PI3K pathway.[8] Additionally,

some naphthoic acid derivatives have been identified as antagonists for the P2Y₁₄ receptor, a

target for inflammatory and metabolic diseases.[9] The utility of 8-bromo-1-naphthoic acid
primarily lies in its role as a versatile building block for creating more complex molecules that

may possess desirable pharmacological properties. Its ability to undergo further chemical

transformations makes it a valuable starting point for the synthesis of novel compounds for

biological screening.
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Conclusion
8-Bromo-1-naphthoic acid is a well-characterized chemical intermediate with established

synthetic routes and applications in organic synthesis. Its physical and chemical properties,

along with its safety profile, are well-documented. While direct applications in drug

development as a bioactive molecule are yet to be fully explored, its importance as a precursor

for more complex chemical entities is clear. The experimental protocols provided herein offer a

practical guide for researchers utilizing this compound in their synthetic endeavors. Future

research may uncover novel biological activities of 8-bromo-1-naphthoic acid itself or its

derivatives, further expanding its utility in the fields of medicinal chemistry and materials

science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b167455#8-bromo-1-naphthoic-acid-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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